Cas no 2228500-92-1 (tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228500-92-1
• MF: C₁₆H₂₁ClFNO₄
• MW: 345.793647527695
• CID: 6389978
• PubChem ID: 165620615
• Update Time: 2025-06-08

tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2228500-92-1
• EN300-1885245

• Inchi： 1S/C16H21ClFNO4/c1-15(2,3)23-14(21)19(5)16(4,9-20)12-11(22-6)8-7-10(18)13(12)17/h7-9H,1-6H3
• InChI Key： HMIQJDBJNYISMA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(C=O)(C)N(C)C(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 345.1143140g/mol
• Monoisotopic Mass: 345.1143140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228500-92-1)

The compound tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2228500-92-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry due to their structural flexibility and biological activity.

Carbamates are a class of organic compounds that feature a carbamate functional group, which is derived from carbon dioxide. The general structure of a carbamate consists of a carbonyl group bonded to an amine group. In the case of tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate, the presence of a tert-butyl group at the nitrogen position and a substituted phenyl ring at the other end of the carbamate moiety contributes to its unique chemical properties and potential biological activities.

The phenyl ring in this compound is further substituted with a 2-chloro, 3-fluoro, and 6-methoxy group. These substituents are strategically placed to enhance the compound's interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The fluorine atom, in particular, is known to increase metabolic stability and binding affinity, which are crucial factors in the design of novel pharmaceuticals.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate exemplify this principle by incorporating multiple substituents that can fine-tune their pharmacological properties. The tert-butyl group, for instance, can enhance solubility and bioavailability, while the fluoro and methoxy groups can modulate electronic and steric effects.

In vitro studies have begun to explore the potential applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for treating various therapeutic indications. The mechanism of action is still under investigation, but preliminary data indicate that it may interfere with key biological pathways involved in inflammation and cancer.

The synthesis of tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the phenolic precursor, followed by chlorination, fluorination, methylation, and finally carbamoylation with a tert-butylamine derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency.

The safety profile of this compound is another critical aspect that needs thorough evaluation. While carbamates are generally well-tolerated, their potential side effects must be carefully assessed through preclinical studies. These studies will help determine the optimal dosage, administration route, and potential long-term effects.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive documentation to support their safety and efficacy. Companies developing drugs like tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate must navigate through rigorous clinical trials and regulatory approvals before they can be commercialized. This process ensures that patients receive only safe and effective treatments.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can predict how a compound will interact with biological targets, providing valuable insights into its potential efficacy. By leveraging these tools, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error methods.

The future prospects for tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate appear promising. As more data becomes available from ongoing studies, its therapeutic potential will become clearer. Collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications.

In conclusion, tert-butyl N-2-(2-chloro-3-fluoro-6-methoxyphenyl)-1-oxypropan...